2-bromo-N-((4-(2-hydroxyethoxy)tetrahydro-2H-thiopyran-4-yl)methyl)benzamide

• IUPAC Name: 2-bromo-N-[[4-(2-hydroxyethoxy)thian-4-yl]methyl]benzamide
• InChI: InChI=1S/C15H20BrNO3S/c16-13-4-2-1-3-12(13)14(19)17-11-15(20-8-7-18)5-9-21-10-6-15/h1-4,18H,5-11H2,(H,17,19)
• InChI Key: ZJTYFXRYWVFYRB-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1(CNC(=O)C2=CC=CC=C2Br)OCCO
• Molecular Formula: C15H20BrNO3S
• Molecular Weight: 374.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, 2-(4-Bromophenoxy)tetrahydro-2H-pyran may be used as a starting material in the synthesis of 2-(4-lithiophenoxy)-tetrahydro-2H-pyran and 4-(tetrahydropyranyloxymethyl)phenyl magnesium bromide.

Molecular Structure Analysis

The molecular structure of a similar compound, 2H-Thiopyran, tetrahydro-, is available as a 2D Mol file or as a computed 3D SD file. The IUPAC Standard InChI for this compound is InChI=1S/C5H10S/c1-2-4-6-5-3-1/h1-5H2.

Scientific Research Applications

Potential Antipsychotic Agents

Research on related benzamide derivatives has revealed their potential as antipsychotic agents. For example, the study by Högberg et al. (1990) focused on the synthesis and antidopaminergic properties of benzamide compounds, showing promise for investigations of dopamine D-2 mediated responses and receptor binding studies in vitro and in vivo. This indicates a potential application area for structurally similar compounds in the development of antipsychotic medications, particularly those with minimal extrapyramidal side effects (Högberg et al., 1990).

CCR5 Antagonists

Another area of application involves CCR5 antagonists, critical in HIV treatment strategies. Ikemoto et al. (2005) developed a practical method for synthesizing orally active CCR5 antagonists, showcasing the relevance of similar chemical frameworks in therapeutic agent synthesis (Ikemoto et al., 2005).

Antifungal Agents

Compounds with similar structures have been explored for their antifungal properties, as demonstrated by Narayana et al. (2004). They synthesized benzamide derivatives showing potential as antifungal agents, suggesting an avenue for developing new antifungal medications (Narayana et al., 2004).

Material Science Applications

In material science, benzamide derivatives have been investigated for their electrochemical and magnetic properties, as seen in the work by Amudha et al. (1999). They synthesized phenoxo-bridged dicopper(II) complexes derived from unsymmetrical binucleating ligands, indicating the role of such compounds in developing materials with specific magnetic and electrochemical characteristics (Amudha et al., 1999).